4-((4-Bromophenyl)amino)-4-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)butanoic acid
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Description
4-((4-Bromophenyl)amino)-4-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)butanoic acid is a useful research compound. Its molecular formula is C15H19BrN2O4 and its molecular weight is 371.231. The purity is usually 95%.
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Scientific Research Applications
Practical Synthesis of CCR5 Antagonists
A practical method was developed for synthesizing CCR5 antagonists, showcasing the potential of using complex amino acids in drug synthesis. This includes the synthesis of methyl 7-bromo-1-propyl-2,3-dihydro-1H-1-benzazepine-4-caboxylate through the esterification of 4-[(4-bromo-2-formylphenyl)(propyl)amino]butanoic acid followed by a Claisen type reaction, demonstrating the compound's utility in medicinal chemistry (Ikemoto et al., 2005).
Organometallic Analogs in Antibiotic Research
Research into organometallic compounds has highlighted their potential in medicinal chemistry. A study involving the synthesis and characterization of planar chiral (η(6)-arene)Cr(CO)(3) containing carboxylic acid derivatives showcases the application of complex amino acids in creating isosteric substitutes for organic drug candidates, although these specific compounds did not exhibit promising antibacterial activity (Patra et al., 2012).
Molecular Docking and Vibrational Studies
Molecular docking and vibrational studies on derivatives of butanoic acid, such as 4 – [(2, 6 – dichlorophenyl) amino] 2 –methylidene 4 – oxobutanoic acid, provide insights into their potential biological activities. These studies reveal that butanoic acid derivatives may play a vital role in bonding and could inhibit Placenta growth factor (PIGF-1), suggesting their pharmacological importance (Vanasundari et al., 2018).
Synthesis of Fluorescent d-Amino Acids
The synthesis and fluorescence properties of aromatic d-amino acids demonstrate the versatility of amino acid derivatives in bioimaging and fluorescence studies. This includes the creation of (R)-2-amino-3-(4′-acetamido-[1,1′-biphenyl]-4-yl)propanoic acid, highlighting the potential of these compounds in enhancing our understanding of biological systems (Maity et al., 2015).
Catalytic Asymmetric Synthesis
The catalytic asymmetric synthesis of amino acid components essential in the biosynthesis of tetrahydroisoquinoline alkaloids exemplifies the importance of advanced synthetic techniques. This approach employs Maruoka’s chiral phase transfer alkylation, showcasing the potential of synthetic organic chemistry in replicating and modifying biologically significant molecules (Tanifuji et al., 2016).
Properties
IUPAC Name |
4-(4-bromoanilino)-4-oxo-2-(oxolan-2-ylmethylamino)butanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19BrN2O4/c16-10-3-5-11(6-4-10)18-14(19)8-13(15(20)21)17-9-12-2-1-7-22-12/h3-6,12-13,17H,1-2,7-9H2,(H,18,19)(H,20,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJYDRZAIAZUBCH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC(CC(=O)NC2=CC=C(C=C2)Br)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19BrN2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.